3-Nitrobenzoic acid
3-Nitrobenzoic acid
3-Nitrobenzoic acid forms molecular adducts with commercially important herbicides and pesticides such as amitrole.
M-nitrobenzoic acid appears as off white to yellowish-white crystals. Bitter taste. Melts in hot water. (NTP, 1992)
M-nitrobenzoic acid appears as off white to yellowish-white crystals. Bitter taste. Melts in hot water. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
121-92-6
VCID:
VC20859334
InChI:
InChI=1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)
SMILES:
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O
Molecular Formula:
C7H5NO4
Molecular Weight:
167.12 g/mol
3-Nitrobenzoic acid
CAS No.: 121-92-6
Cat. No.: VC20859334
Molecular Formula: C7H5NO4
Molecular Weight: 167.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Nitrobenzoic acid forms molecular adducts with commercially important herbicides and pesticides such as amitrole. M-nitrobenzoic acid appears as off white to yellowish-white crystals. Bitter taste. Melts in hot water. (NTP, 1992) |
|---|---|
| CAS No. | 121-92-6 |
| Molecular Formula | C7H5NO4 |
| Molecular Weight | 167.12 g/mol |
| IUPAC Name | 3-nitrobenzoic acid |
| Standard InChI | InChI=1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10) |
| Standard InChI Key | AFPHTEQTJZKQAQ-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O |
| Colorform | Monoclinic leaflets or prisms Yellowish white crystals |
| Melting Point | 284 to 288 °F (NTP, 1992) 141.0 °C 140-141 °C |
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